Cas no 877637-75-7 (6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate)

• Product Name: 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate
• CAS No: 877637-75-7
• MF: C₂₄H₂₅N₃O₆S₂
• MW: 515.601803541183
• CID: 6561895
• Update Time: 2025-05-30

6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate
• [6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-piperidin-1-ylsulfonylbenzoate
• Benzoic acid, 4-(1-piperidinylsulfonyl)-, 6-[[(4,6-dimethyl-2-pyrimidinyl)thio]methyl]-4-oxo-4H-pyran-3-yl ester

• Inchi： 1S/C24H25N3O6S2/c1-16-12-17(2)26-24(25-16)34-15-19-13-21(28)22(14-32-19)33-23(29)18-6-8-20(9-7-18)35(30,31)27-10-4-3-5-11-27/h6-9,12-14H,3-5,10-11,15H2,1-2H3
• InChI Key： URDGXCHITUCXDD-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC(C)=CC(C)=N2)OC=1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 713.5±70.0 °C(Predicted)
• pka: 1.82±0.50(Predicted)

Additional information on 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate

Recent Advances in the Study of 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate (CAS: 877637-75-7)

The compound 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate (CAS: 877637-75-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. The presence of the pyrimidine and pyran moieties, combined with the piperidine sulfonyl group, suggests potential interactions with ATP-binding sites of various kinases. Preliminary in vitro assays have demonstrated moderate inhibitory activity against a subset of tyrosine kinases, particularly those involved in inflammatory pathways.

Structural optimization efforts have been reported in several recent publications, with modifications primarily focused on the pyrimidine and benzoate portions of the molecule. These studies have yielded derivatives with improved pharmacokinetic properties while maintaining the core pharmacophore. Molecular docking simulations have provided insights into potential binding modes, particularly with respect to the sulfonyl group's role in forming key hydrogen bonds with target proteins.

In the context of drug discovery, this compound has shown particular promise in oncology research. Recent cell-based assays have revealed selective cytotoxicity against certain cancer cell lines, with mechanisms potentially involving both kinase inhibition and induction of oxidative stress. However, researchers caution that further optimization is needed to address issues of metabolic stability and selectivity before advancing to preclinical development.

The synthetic accessibility of this scaffold has been another area of investigation. Recent methodological improvements have reduced the number of synthetic steps from originally reported procedures, with some protocols now achieving overall yields exceeding 40%. These advances have facilitated the production of sufficient quantities for more extensive biological evaluation.

From a safety perspective, initial toxicological assessments indicate a favorable profile at therapeutic concentrations, though some off-target effects have been noted at higher doses. Researchers are particularly interested in the compound's potential to overcome resistance mechanisms observed with existing kinase inhibitors, as suggested by recent combination therapy studies.

Looking forward, several research groups have proposed this compound as a starting point for the development of multitargeted agents, given its demonstrated ability to interact with multiple biological targets. The coming year is expected to see increased research activity around this scaffold, particularly in the areas of structure-activity relationship studies and formulation development.